Cas no 1525822-81-4 (3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile)

• Product Name: 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile
• CAS No: 1525822-81-4
• MF: C₁₁H₅ClFN₃O
• MW: 249.628304243088
• MDL: MFCD22235060
• CID: 5190611
• PubChem ID: 79080867
• Update Time: 2025-06-13

3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(2-chloro-5-fluoro-4-pyrimidinyl)oxy]-
• 3-((2-Chloro-5-fluoropyrimidin-4-yl)oxy)benzonitrile
• 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile

• MDL： MFCD22235060
• Inchi： 1S/C11H5ClFN3O/c12-11-15-6-9(13)10(16-11)17-8-3-1-2-7(4-8)5-14/h1-4,6H
• InChI Key： HJRSHTOEAOULKV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(OC2C(F)=CN=C(Cl)N=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile

Comprehensive Overview of 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile (CAS No. 1525822-81-4)

3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile, with the CAS number 1525822-81-4, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivative family, known for its versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including the chloro-fluoropyrimidine core and the benzonitrile moiety, make it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors and other targeted therapies. Researchers are particularly interested in 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile for its potential applications in oncology and inflammation treatment. The compound's fluoropyrimidine segment is a critical pharmacophore, often associated with enhanced binding affinity and metabolic stability in drug candidates.

The agrochemical industry also explores 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile for its herbicidal and fungicidal properties. With the growing emphasis on sustainable agriculture, this compound's efficacy in controlling resistant weed strains has become a hot topic. Farmers and agronomists frequently search for new-generation pyrimidine herbicides to address evolving pest challenges, making this compound a subject of ongoing field trials.

From a synthetic chemistry perspective, the preparation of CAS 1525822-81-4 involves multi-step organic reactions, including nucleophilic aromatic substitution and etherification. The chloro-fluoropyrimidine scaffold is typically constructed via cyclization reactions, followed by coupling with the benzonitrile derivative. Process optimization for large-scale production remains a key focus area, as cost-effective synthesis routes are crucial for commercial viability.

Environmental and regulatory considerations are increasingly shaping the discourse around 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile. The compound's biodegradation profile and ecotoxicological data are being thoroughly evaluated to meet global chemical safety standards. This aligns with the pharmaceutical industry's push toward greener chemistry practices, a trending topic in scientific communities.

Analytical characterization of 1525822-81-4 typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control, especially when the compound is used as a reference standard in bioactivity studies. The availability of high-purity 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile is essential for reproducible research outcomes.

Market analysts note growing patent activity surrounding pyrimidine-oxybenzonitrile derivatives, indicating their commercial potential. Pharmaceutical companies are particularly interested in structure-activity relationship (SAR) studies involving this chemical scaffold. Frequent search queries include "fluoropyrimidine drug candidates 2023" and "benzonitrile-containing agrochemicals," reflecting the compound's relevance in current R&D trends.

Future research directions for 3-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzonitrile may explore its utility in materials science, particularly in designing organic electronic components. The compound's conjugated system and electron-withdrawing groups make it a candidate for developing novel organic semiconductors, an emerging field bridging chemistry and nanotechnology.